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Compound of Interest

Compound Name: Ethyl 5-methylfuran-2-carboxylate

Cat. No.: B1276098

Essential Safety and Handling Guide for Ethyl 5-
methylfuran-2-carboxylate

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Ethyl 5-methylfuran-2-carboxylate (CAS: 14003-12-4). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
in a laboratory setting.

Chemical Properties and Hazards: Ethyl 5-methylfuran-2-carboxylate is classified as a
combustible liquid (Category 4). It is essential to handle this chemical with care, avoiding heat,
sparks, open flames, and hot surfaces.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling Ethyl
5-methylfuran-2-carboxylate. The following table summarizes the required PPE:
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PPE Category Specification

Safety glasses with side-shields conforming to
) EN166 standards are required. For splash
Eye Protection ]
hazards, chemical safety goggles should be

worn.

Protective gloves should be worn. While the
specific glove material is not detailed in the
available SDS, general recommendations for
esters suggest using materials such as Butyl or
Hand Protection Viton® for good to excellent protection. Nitrile
gloves may be suitable for splash protection but
should be replaced immediately upon contact.
Always inspect gloves for integrity before use

and wash hands thoroughly after handling.

A standard laboratory coat should be worn. In
Skin and Body Protection cases of potential significant exposure, a

protective suit may be necessary.

A respirator is not typically required under

normal use conditions with adequate ventilation.
Respiratory Protection If vapors or mists are generated, use a

respirator with an appropriate organic vapor

cartridge.

Operational Plan: Handling and Disposal

1. Preparation and Handling:

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood
to minimize inhalation exposure.

« Safe Handling Practices:
o Avoid contact with skin and eyes.

o Do not breathe vapors or mists.
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o Keep away from ignition sources such as heat, sparks, and open flames.
o Use non-sparking tools and take precautionary measures against static discharge.
o Wash hands thoroughly after handling.

2. Storage:

o Store in a tightly closed container made of carbon steel or HDPE.

o Keep in a cool, dry, and well-ventilated place, away from heat and ignition sources. A flame-
resistant cabinet is recommended.

e Ensure containers are stored upright to prevent leakage.
3. Spill and Emergency Procedures:

» Spill: In the event of a spill, contain the spillage and collect it using an electrically protected
vacuum cleaner or by brushing. Place the collected material into a suitable container for
disposal.

e Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire. For larger
fires, water spray or mist can be used from a safe distance to cool affected containers. Wear
self-contained breathing apparatus for firefighting if necessary.

o First Aid:

[¢]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.

[¢]

Skin Contact: Wash off with soap and plenty of water.

[e]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

4. Disposal:
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» Dispose of the chemical and its container in accordance with local, state, and federal

regulations.
e The contents should be sent to an approved waste disposal plant.
e Do not empty into drains.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of Ethyl

5-methylfuran-2-carboxylate.
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Workflow for Safe Handling of Ethyl 5-methylfuran-2-carboxylate
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Caption: Safe handling workflow for Ethyl 5-methylfuran-2-carboxylate.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 5-
methylfuran-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276098#personal-protective-equipment-for-
handling-ethyl-5-methylfuran-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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